Cas no 22679-46-5 (Methanone, bis(2,6-diethylphenyl)-)

• Product Name: Methanone, bis(2,6-diethylphenyl)-
• CAS No: 22679-46-5
• MF: C₂₁H₂₆O
• MW: 294.430546283722
• CID: 1411230
• PubChem ID: 54346922
• Update Time: 2025-04-20

Methanone, bis(2,6-diethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(2,6-diethylphenyl)-
• bis(2,6-diethylphenyl)methanone
• SCHEMBL11750664
• 22679-46-5
• DTXSID10710729

• Inchi： 1S/C21H26O/c1-5-15-11-9-12-16(6-2)19(15)21(22)20-17(7-3)13-10-14-18(20)8-4/h9-14H,5-8H2,1-4H3
• InChI Key： UCYGAFUMWXFAJO-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=CC=1CC)CC)C1C(=CC=CC=1CC)CC

Computed Properties

• Exact Mass: 294.19848
• Monoisotopic Mass: 294.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07